(E)-3-(2,5-DIMETHYL-3-THIENYL)-1-(4-ISOPROPYLPHENYL)-2-PROPEN-1-ONE

• IUPAC Name: (E)-3-(2,5-dimethylthiophen-3-yl)-1-(4-propan-2-ylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C18H20OS/c1-12(2)15-5-7-16(8-6-15)18(19)10-9-17-11-13(3)20-14(17)4/h5-12H,1-4H3/b10-9+
• InChI Key: PWIGFYPDKLKXSP-MDZDMXLPSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)C=CC(=O)C2=CC=C(C=C2)C(C)C
• Isomeric SMILES: CC1=CC(=C(S1)C)/C=C/C(=O)C2=CC=C(C=C2)C(C)C
• Molecular Formula: C18H20OS
• Molecular Weight: 284.4 g/mol

Description

(E)-3-(2,5-DIMETHYL-3-THIENYL)-1-(4-ISOPROPYLPHENYL)-2-PROPEN-1-ONE is an organic compound that belongs to the class of chalcones. Chalcones are aromatic ketones with two phenyl rings that are known for their diverse biological activities and applications in various fields such as chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-3-(2,5-DIMETHYL-3-THIENYL)-1-(4-ISOPROPYLPHENYL)-2-PROPEN-1-ONE typically involves the Claisen-Schmidt condensation reaction. This reaction is carried out between an aromatic aldehyde and an aromatic ketone in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is usually performed in an ethanol or methanol solvent under reflux conditions.

Industrial Production Methods

In an industrial setting, the synthesis of this compound can be scaled up by optimizing the reaction conditions, such as temperature, solvent, and catalyst concentration. Continuous flow reactors may also be employed to enhance the efficiency and yield of the reaction.

Chemical Reactions Analysis

Types of Reactions

(E)-3-(2,5-DIMETHYL-3-THIENYL)-1-(4-ISOPROPYLPHENYL)-2-PROPEN-1-ONE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding epoxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: Electrophilic or nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents like halogens, acids, or bases can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield epoxides, while reduction may produce alcohols or alkanes.

Scientific Research Applications

Chemistry: Used as a precursor for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (E)-3-(2,5-DIMETHYL-3-THIENYL)-1-(4-ISOPROPYLPHENYL)-2-PROPEN-1-ONE involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to its biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Chalcone: The parent compound of the chalcone family.

Flavonoids: A class of compounds structurally related to chalcones with various biological activities.

Stilbenes: Compounds with a similar structure but different functional groups.

Uniqueness

(E)-3-(2,5-DIMETHYL-3-THIENYL)-1-(4-ISOPROPYLPHENYL)-2-PROPEN-1-ONE is unique due to its specific substitution pattern on the aromatic rings, which can influence its chemical reactivity and biological activity.